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Compound of Interest

Compound Name: HEXANITROSTILBENE

Cat. No.: B7817115 Get Quote

Hexanitrostilbene (HNS), a high-energy and thermally stable explosive, stands as a critical

component in applications demanding performance under extreme temperature conditions,

such as in aerospace and deep-well oil exploration.[1] This guide provides an objective

comparison of HNS with other notable heat-resistant explosives, including TATB

(Triaminotrinitrobenzene), PYX (2,6-Bis(picrylamino)-3,5-dinitropyridine), and NONA

(Nonanitroterphenyl), supported by experimental data and detailed methodologies.

Performance Characteristics: A Quantitative
Comparison
The following table summarizes the key performance and sensitivity characteristics of HNS in

comparison to other prominent heat-resistant explosives. The data presented is compiled from

various scientific sources to provide a comprehensive overview for researchers and drug

development professionals.
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Property
Hexanitrostilb
ene (HNS)

TATB PYX NONA

Chemical

Formula
C₁₄H₆N₆O₁₂ C₆H₆N₆O₆ C₁₇H₇N₁₁O₁₆ C₁₈H₅N₉O₁₈

Molecular Weight

( g/mol )
450.23 258.15 677.34 679.31

Density (g/cm³) 1.74 1.93 1.75 1.83

Melting Point

(°C)

316-321

(decomposes)[1]
>350

360

(decomposes)[1]
398

Decomposition

Temperature (°C)
~318[1] ~384 ~370 ~400

Detonation

Velocity (m/s)
7000-7612[1][2] 7350 7757[1] 7800

Impact

Sensitivity (J)
5 - 15 50 10[1] 15

Friction

Sensitivity (N)
80 - 120 >353 240 >353

Heat of

Detonation (kJ/g)
4.0[2] 3.8 4.2 4.5

Experimental Protocols
The data presented in this guide is derived from standardized experimental methodologies

designed to ensure accuracy and reproducibility. Below are detailed protocols for the key

experiments cited.

Thermal Stability: Differential Scanning Calorimetry
(DSC)
Objective: To determine the decomposition temperature and thermal stability of the explosive

material.
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Methodology:

A small, precisely weighed sample (typically 1-5 mg) of the explosive is hermetically sealed

in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC furnace.

The furnace is heated at a constant rate, typically 10°C/min, over a specified temperature

range (e.g., 50°C to 400°C).

The differential heat flow between the sample and the reference is recorded as a function of

temperature.

The onset temperature of the exothermic decomposition peak is identified as the

decomposition temperature of the explosive.

Impact Sensitivity: Drop Weight Impact Test (e.g., ASTM
E680)
Objective: To determine the sensitivity of an explosive to initiation by impact.

Methodology:

A small, measured amount of the explosive sample (typically 30-50 mg) is placed on a

hardened steel anvil.

A striker pin is placed on top of the sample.

A known weight (e.g., 2.5 kg) is dropped from a specific height onto the striker pin.

The outcome (explosion or no explosion) is observed.

The "Bruceton" up-and-down method is typically employed, where the drop height is

adjusted based on the previous result (increased after a "no-go" and decreased after a "go").
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This process is repeated for a statistically significant number of trials (e.g., 25-50) to

determine the 50% probability of initiation height (H₅₀), which is then converted to energy

(Joules).[3]

Friction Sensitivity: BAM Friction Test
Objective: To assess the sensitivity of an explosive to initiation by friction.

Methodology:

A small amount of the explosive sample is spread on a porcelain plate.

A porcelain pin is placed on the sample with a specific initial load.

The porcelain plate is moved back and forth under the pin once over a distance of 10 mm.

Observations are made for any signs of decomposition, such as sparks, smoke, or audible

reports.

The test is repeated six times at each load level.

The load is incrementally increased until a positive reaction is observed. The friction

sensitivity is reported as the lowest load at which an event occurs.[4]

Detonation Velocity: D'Autriche Method
Objective: To measure the velocity at which the detonation wave propagates through the

explosive.

Methodology:

A column of the explosive to be tested is prepared in a tube of a specific diameter.

Two holes are drilled into the tube at a precisely measured distance apart.

A length of detonating cord with a known, stable detonation velocity is passed through the

holes, forming a "U" shape with the ends extending outside the tube.

The explosive column is initiated at one end.
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As the detonation front travels down the explosive column, it initiates the two ends of the

detonating cord at different times.

The two detonation waves in the cord travel towards each other and collide at a specific

point.

The location of the collision point is marked on a witness plate (e.g., a lead plate).

The detonation velocity of the test explosive is calculated based on the distance between the

two holes in the explosive column, the known detonation velocity of the cord, and the

distance of the collision point from the center of the cord loop.[5][6]

Visualizing Key Processes
To further aid in the understanding of the synthesis and characterization of HNS, the following

diagrams have been generated using Graphviz.
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Caption: Simplified workflow for the synthesis of Hexanitrostilbene (HNS).
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Caption: General experimental workflow for the characterization of a heat-resistant explosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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